ORM-3819

• CAS No.: 360794-85-0
• Product Name: ORM-3819
• Molecular Formula: C19H19N5O5
• Molecular Weight: 397.391
• IUPAC Name: (R)-6-{4-[N'-(4-Hydroxy-3-methoxy-2-nitro-benzylidene)-hydrazino]-phenyl}-5-methyl-4,5-dihydro-2H-pyridazin-3-one
• Standard InChI: InChI=1S/C19H19N5O5/c1-11-9-16(26)22-23-17(11)12-3-6-14(7-4-12)21-20-10-13-5-8-15(25)19(29-2)18(13)24(27)28/h3-8,10-11,21,25H,9H2,1-2H3,(H,22,26)/b20-10+/t11-/m1/s1
• Standard InChIKey: ZGGBTNDTFFNWRD-JZOCJUILSA-N
• SMILES: O=C1C[C@@H](C)C(C2=CC=C(N/N=C/C3=CC=C(O)C(OC)=C3[N+]([O-])=O)C=C2)=NN1
• Appearance: Solid powder
• Description: ORM-3819 is a novel selective and potent inhibitor of PDE III, promoting cardiac contractility through Ca(2+) sensitization.
• Purity: >98% (or refer to the Certificate of Analysis)
• Shelf Life: >2 years if stored properly
• Solubility: Soluble in DMSO
• Storage: Dry, dark and at 0 - 4 C for short term (days to weeks) or -20 C for long term (months to years).
• Synonyms: ORM-3819
• Reference: 1: Nagy L, Pollesello P, Haikala H, Végh Á, Sorsa T, Levijoki J, Szilágyi S, Édes I, Tóth A, Papp Z, Papp JG. ORM-3819 promotes cardiac contractility through Ca(2+) sensitization in combination with selective PDE III inhibition, a novel approach to inotropy. Eur J Pharmacol. 2016 Mar 15;775:120-9. doi: 10.1016/j.ejphar.2016.02.028. Epub 2016 Feb 9. PubMed PMID: 26872993.
• Last Modified: Aug 20 2021